Cas no 1803834-66-3 (2,3-Dibromo-4-(difluoromethoxy)thiophenol)

• Product Name: 2,3-Dibromo-4-(difluoromethoxy)thiophenol
• CAS No: 1803834-66-3
• MF: C₇H₄Br₂F₂OS
• MW: 333.975866317749
• CID: 4973581
• Update Time: 2025-06-12

2,3-Dibromo-4-(difluoromethoxy)thiophenol Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-4-(difluoromethoxy)thiophenol

• Inchi： 1S/C7H4Br2F2OS/c8-5-3(12-7(10)11)1-2-4(13)6(5)9/h1-2,7,13H
• InChI Key： UXLZKDOCQGLCCJ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1OC(F)F)S)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 4.4
• Topological Polar Surface Area: 10.2

Additional information on 2,3-Dibromo-4-(difluoromethoxy)thiophenol

Introduction to 2,3-Dibromo-4-(difluoromethoxy)thiophenol (CAS No. 1803834-66-3)

2,3-Dibromo-4-(difluoromethoxy)thiophenol, identified by the Chemical Abstracts Service Number (CAS No.) 1803834-66-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the thiophene derivatives, a class of heterocyclic compounds known for their diverse biological activities and structural versatility. The presence of bromine and fluorine substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules.

The structural framework of 2,3-Dibromo-4-(difluoromethoxy)thiophenol consists of a thiophene ring substituted with two bromine atoms at the 2 and 3 positions, and a difluoromethoxy group at the 4 position. This specific arrangement of functional groups enhances its reactivity, enabling its use in various synthetic pathways. The compound's ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, makes it particularly useful in constructing biaryl structures, which are prevalent in many pharmacologically active agents.

In recent years, there has been a growing interest in thiophene derivatives due to their potential applications in medicinal chemistry. 2,3-Dibromo-4-(difluoromethoxy)thiophenol has been explored as a key intermediate in the synthesis of antiviral and anticancer agents. For instance, studies have demonstrated its utility in the preparation of thiophene-based inhibitors targeting viral proteases. The bromine atoms provide handles for further functionalization, allowing chemists to introduce additional moieties that can enhance binding affinity and selectivity.

The difluoromethoxy group is particularly noteworthy, as fluorine-containing compounds often exhibit improved metabolic stability and bioavailability. This feature has made 2,3-Dibromo-4-(difluoromethoxy)thiophenol a attractive scaffold for drug discovery efforts. Researchers have leveraged its reactivity to develop novel therapeutic agents with promising preclinical results. For example, derivatives of this compound have shown efficacy against certain types of cancer by inhibiting key signaling pathways involved in tumor growth and progression.

From a materials science perspective, 2,3-Dibromo-4-(difluoromethoxy)thiophenol has also been investigated for its potential applications in organic electronics. Thiophene-based materials are widely used in the fabrication of organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other optoelectronic devices due to their excellent charge transport properties. The introduction of bromine and fluorine substituents can modulate the electronic characteristics of these materials, leading to improved device performance.

The synthesis of 2,3-Dibromo-4-(difluoromethoxy)thiophenol typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include halogenation reactions to introduce the bromine atoms, followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions to install the difluoromethoxy group. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

One notable aspect of working with 2,3-Dibromo-4-(difluoromethoxy)thiophenol is its stability under various reaction conditions. The compound's robustness allows it to be stored and handled without significant degradation, which is crucial for maintaining consistency in research and industrial applications. Additionally, its solubility profile makes it compatible with a wide range of solvents commonly used in organic synthesis.

The growing body of research on 2,3-Dibromo-4-(difluoromethoxy)thiophenol underscores its importance as a versatile building block in chemical synthesis. As new methodologies emerge and our understanding of its reactivity evolves, this compound is likely to remain at the forefront of pharmaceutical and materials science innovation. Future studies may explore its potential applications in other areas, such as agrochemicals or specialty chemicals.